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Compound of Interest

Compound Name: Bay65-1942 free base

CAS No.: 600734-02-9

Cat. No.: B605947

Get Quote

Physicochemical Profile, Mechanistic Action, and
Experimental Application
Executive Summary & Core Data
Bay 65-1942 is a highly selective, ATP-competitive inhibitor of IκB Kinase Beta (IKKβ).[1][2][3]

[4][5][6] It is widely utilized in research to dissect the NF-κB signaling pathway, particularly in

the contexts of myocardial ischemia-reperfusion injury, neuroinflammation, and insulin

resistance.

The precise molecular weight of the free base form is critical for accurate stoichiometric

calculations, particularly when distinguishing it from its hydrochloride salt counterpart often

found in commercial catalogs.
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Property Specification

Compound Name Bay 65-1942 (Free Base)

Molecular Weight 395.45 g/mol

Chemical Formula C₂₂H₂₅N₃O₄

CAS Number 600734-02-9

Appearance White to off-white solid

Primary Target IKKβ (IC₅₀ ~2-10 nM in cell-free assays)

Solubility
Soluble in DMSO (≥25 mg/mL); Poorly soluble

in water

⚠️ Critical Experimental Note: Many suppliers provide Bay 65-1942 as a Hydrochloride (HCl)

salt (CAS: 600734-06-3), which has a molecular weight of approximately 431.91 g/mol . Ensure

you verify the form on your vial label before calculating molarity. Using the wrong MW can result

in a ~9% concentration error.

Mechanistic Action: IKKβ Inhibition
Bay 65-1942 functions by selectively inhibiting IKKβ, the catalytic subunit of the IKK complex.

[1][3][4][5][7] Under normal conditions, NF-κB is sequestered in the cytoplasm by IκB proteins.

Pro-inflammatory stimuli (e.g., TNF-α, LPS) trigger the IKK complex to phosphorylate IκB,

leading to its ubiquitination and degradation. This releases NF-κB to translocate to the nucleus

and transcribe pro-inflammatory genes.

Bay 65-1942 blocks this phosphorylation step, effectively sequestering NF-κB in the cytoplasm

and silencing the inflammatory response.
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The following diagram illustrates the specific intervention point of Bay 65-1942 within the NF-κB

signaling cascade.
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Figure 1: Mechanism of Action.[4] Bay 65-1942 inhibits IKKβ, preventing IκB degradation and

subsequent NF-κB nuclear translocation.[7]

Experimental Protocols & Handling
A. Stock Solution Preparation (Self-Validating System)
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To ensure reproducibility, stock solutions must be prepared gravimetrically rather than

volumetrically when possible, or using high-precision pipettes.

Target Concentration: 10 mM Stock in DMSO.

Weighing: Weigh exactly 3.95 mg of Bay 65-1942 (Free Base).

Solvent Addition: Add 1.0 mL of anhydrous DMSO (Dimethyl Sulfoxide).

Note: If using the HCl salt (MW 431.91), you would need 4.32 mg for the same 10 mM

concentration.

Dissolution: Vortex for 30 seconds. If particulates remain, sonicate in a water bath at 37°C

for 5 minutes.

Aliquoting: Divide into 50 µL aliquots in amber microcentrifuge tubes to prevent light

degradation and freeze-thaw cycles.

Storage: Store at -20°C (stable for 6 months) or -80°C (stable for 1 year).

B. In Vitro Cellular Assay Workflow
This protocol outlines the treatment of macrophages (e.g., RAW 264.7) to assess anti-

inflammatory activity.

Materials:

RAW 264.7 cells seeded in 6-well plates.

Bay 65-1942 Stock (10 mM).

LPS (Lipopolysaccharide) as the inflammatory stimulus.

Workflow Logic: Pre-treatment is essential. Because Bay 65-1942 competes with ATP, it must

occupy the kinase pocket before the strong phosphorylation signal induced by LPS occurs.
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Figure 2: Experimental Timeline. Pre-treatment (Step 2) is the critical control point for ensuring

inhibitor efficacy.

Step-by-Step Protocol:

Seed Cells: Plate cells at

cells/well in DMEM + 10% FBS. Incubate overnight.

Starvation (Optional): Replace media with 0.5% FBS media 4 hours prior to treatment to

reduce basal NF-κB activity.

Compound Dilution:

Dilute the 10 mM DMSO stock 1:1000 in media to get 10 µM (Intermediate).

Further dilute to final working concentrations (e.g., 0.1, 1.0, 5.0, 10.0 µM).

Control: Prepare a Vehicle Control (DMSO only) matching the highest DMSO

concentration (usually 0.1%).

Pre-incubation: Add Bay 65-1942 to cells. Incubate for 1 to 2 hours at 37°C.

Stimulation: Add LPS (final concentration 100 ng/mL) directly to the media containing the

inhibitor.

Harvest:

For Phospho-proteins (Western Blot): Harvest after 15–30 minutes (peak

phosphorylation).
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For Cytokines (ELISA): Harvest supernatant after 24 hours.

Scientific Integrity & Troubleshooting
Solubility Limits: While soluble in DMSO, Bay 65-1942 precipitates in aqueous media if the

DMSO concentration is too low (<0.1%) at high drug loads. Always vortex the media

immediately upon adding the drug stock.

Off-Target Effects: At concentrations >10 µM, specificity for IKKβ decreases, potentially

affecting other kinases. It is recommended to stay within the 10 nM – 5 µM range for specific

IKKβ interrogation.

In Vivo Formulation: For animal studies, DMSO is often too toxic. A common vehicle

formulation is 10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline. This must be

prepared fresh.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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